Cas no 1410428-44-2 (2-(2,3-Difluorophenyl)butanoic acid)

• Product Name: 2-(2,3-Difluorophenyl)butanoic acid
• CAS No: 1410428-44-2
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 5736432
• PubChem ID: 63990454
• Update Time: 2023-11-10

2-(2,3-Difluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-difluorophenyl)butanoic acid
• AKOS013306572
• 2-(2,3-difluorophenyl)butanoicacid
• 1410428-44-2
• EN300-1138675
• Benzeneacetic acid, α-ethyl-2,3-difluoro-
• 2-(2,3-Difluorophenyl)butanoic acid

• Inchi： 1S/C10H10F2O2/c1-2-6(10(13)14)7-4-3-5-8(11)9(7)12/h3-6H,2H2,1H3,(H,13,14)
• InChI Key： DDNMRSLSOJXHAJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C(=O)O)CC)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 269.2±25.0 °C(Predicted)
• pka: 3.88±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes